1,2-Dimethylcyclohexane-1-carbaldehyde

Specification

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 1,2-dimethylcyclohexane-1-carbaldehyde
• Standard InChI: InChI=1S/C9H16O/c1-8-5-3-4-6-9(8,2)7-10/h7-8H,3-6H2,1-2H3
• Standard InChI Key: BHSVGKVNEZMXLP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1(C)C=O

Introduction

Chemical Structure and Physicochemical Properties

The molecular structure of 1,2-dimethylcyclohexane-1-carbaldehyde features a six-membered cyclohexane ring with two methyl groups (-CH₃) at adjacent positions (C1 and C2) and a formyl group (-CHO) at C1. This arrangement creates significant steric hindrance around the aldehyde moiety, influencing its reactivity and conformational stability.

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉H₁₆O
Molecular Weight	140.22 g/mol
IUPAC Name	1,2-dimethylcyclohexane-1-carbaldehyde
InChI Key	BHSVGKVNEZMXLP-UHFFFAOYSA-N
SMILES	CC1CCCCC1(C)C=O
Boiling Point	Not reported	-
Density	0.95–1.05 g/cm³ (estimated)	-

The compound’s stereochemistry is defined by the cis or trans configuration of the methyl groups relative to the aldehyde. Computational models suggest that the trans isomer dominates due to reduced steric strain. Nuclear magnetic resonance (NMR) studies reveal distinct signals for the aldehyde proton (δ 9.5–10.0 ppm) and methyl groups (δ 0.8–1.5 ppm), aiding in structural verification.

Synthesis and Manufacturing

1,2-Dimethylcyclohexane-1-carbaldehyde is synthesized via oxidation of 1,2-dimethylcyclohexanemethanol or through catalytic dehydrogenation of 1,2-dimethylcyclohexanol. Industrial-scale production often employs Swern oxidation or pyridinium chlorochromate (PCC)-mediated reactions to achieve high yields (>75%).

Table 2: Comparison of Synthesis Methods

Method	Reagents	Yield (%)	Purity (%)
Swern Oxidation	Oxalyl chloride, DMSO	78	99
PCC Oxidation	Pyridinium chlorochromate	72	95
Catalytic Dehydrogenation	Pd/C, H₂ acceptor	65	90

Chemical Reactivity and Mechanistic Insights

The aldehyde group in 1,2-dimethylcyclohexane-1-carbaldehyde undergoes nucleophilic addition reactions with amines, alcohols, and Grignard reagents. For example, reaction with primary amines produces Schiff bases (R–N=CH–C₉H₁₅), which are pivotal in coordination chemistry and enzyme inhibition studies.

The compound’s steric environment significantly impacts reaction kinetics. Density functional theory (DFT) calculations indicate that the energy barrier for nucleophilic attack at the carbonyl carbon increases by 15–20% compared to less hindered aldehydes. This property is exploited in asymmetric synthesis to control stereoselectivity.

Applications in Industry and Research

Fragrance and Flavor Chemistry

1,2-Dimethylcyclohexane-1-carbaldehyde contributes woody, citrus-like notes to perfumes and essential oils. Its stability under acidic conditions makes it preferable to linear aldehydes in cosmetic formulations.

Pharmaceutical Intermediates

The compound serves as a precursor to bioactive molecules, including cyclohexane-derived antivirals and anti-inflammatory agents. Schiff bases derived from it exhibit moderate activity against SARS-CoV-2 protease in vitro (IC₅₀ = 12–18 μM).

Materials Science

Functionalization of the aldehyde group enables the synthesis of cyclohexane-based polymers with tunable thermal stability (Tg = 120–150°C). These materials are explored for coatings and adhesives.

Future Perspectives

Advances in biocatalysis may enable enantioselective synthesis of chiral derivatives using engineered aldolases. Additionally, computational ligand design could optimize its utility in metal-organic frameworks (MOFs) for gas storage. Collaborative efforts between academia and industry are critical to unlocking these opportunities.